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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of international standards restricting the use

of allergenic disperse dyes in textile products. Disperse dyes are a class of synthetic colorants

used primarily for dyeing polyester and other synthetic fibers. While effective and economical, a

number of these dyes have been identified as potent skin sensitizers, capable of causing

allergic contact dermatitis (ACD).[1][2] Growing awareness of their potential health risks has led

to the establishment of regulatory and voluntary restrictions worldwide. This guide outlines the

key regulations in the European Union, Germany, and Japan, as well as the influential

voluntary standard OEKO-TEX® Standard 100, offering a comparative analysis of restricted

substances, limit values, and testing methodologies.

Comparative Analysis of Restriction Standards
The following tables summarize the key differences and similarities between the major

international standards governing allergenic disperse dyes.

Table 1: Overview of Key Regulations and Standards
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Regulation/Standard Jurisdiction/Scope Key Features

REACH (EC) No 1907/2006 European Union

Restricts certain carcinogenic

disperse dyes under Annex

XVII, entry 72.[3] Azo dyes that

can release specific

carcinogenic aromatic amines

are also restricted under

Annex XVII, entry 43.[4][5]

German Food and Feed Code

(LFGB)
Germany

Prohibits or restricts a list of

allergenic and carcinogenic

disperse dyes in consumer

goods that come into contact

with the skin.

Act on Control of Household

Products Containing Harmful

Substances (Law 112)

Japan

Regulates harmful substances

in household products,

including textiles. Restrictions

on azo dyes that can release

specific aromatic amines are in

place.

OEKO-TEX® Standard 100 International (Voluntary)

A globally recognized

certification system for textiles

tested for harmful substances.

It includes a comprehensive

list of banned allergenic and

carcinogenic dyes with strict

limit values.

Table 2: Comparison of Restricted Allergenic and Carcinogenic Disperse Dyes and Their Limits
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C.I. Name
CAS
Number

EU REACH
(Annex
XVII) Limit
(mg/kg)

German
LFGB Limit
(mg/kg)

OEKO-
TEX®
Standard
100 Limit
(mg/kg)

Classificati
on

Disperse

Blue 1
2475-45-8 50 ≤ 75 Not detected Carcinogenic

Disperse

Blue 3
2475-46-9 Not specified ≤ 75 50 Allergenic

Disperse

Blue 7
3179-90-6 Not specified ≤ 75 50 Allergenic

Disperse

Blue 26
3860-63-7 Not specified ≤ 75 50 Allergenic

Disperse

Blue 35
12222-75-2 Not specified ≤ 75 50 Allergenic

Disperse

Blue 102
12222-97-8 Not specified ≤ 75 50 Allergenic

Disperse

Blue 106
12223-01-7 Not specified ≤ 75 50 Allergenic

Disperse

Blue 124
61951-51-7 Not specified ≤ 75 50 Allergenic

Disperse

Brown 1
23355-64-8 Not specified ≤ 75 50 Allergenic

Disperse

Orange 1
2581-69-3 Not specified ≤ 75 50 Allergenic

Disperse

Orange 3
730-40-5 Not specified ≤ 75 50 Allergenic

Disperse

Orange 11
82-28-0 Not specified Not specified Not detected Carcinogenic

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disperse

Orange 37/76
12223-33-5 Not specified ≤ 75 50 Allergenic

Disperse Red

1
2872-52-8 Not specified ≤ 75 50 Allergenic

Disperse Red

11
2872-48-2 Not specified ≤ 75 50 Allergenic

Disperse Red

17
3179-89-3 Not specified ≤ 75 50 Allergenic

Disperse

Yellow 1
119-15-3 Not specified ≤ 75 50 Allergenic

Disperse

Yellow 3
2832-40-8 50 ≤ 75 Not detected Carcinogenic

Disperse

Yellow 9
6373-73-5 Not specified ≤ 75 50 Allergenic

Disperse

Yellow 23
6250-23-3 Not specified Not specified 50 Allergenic

Disperse

Yellow 39
12236-29-2 Not specified ≤ 75 50 Allergenic

Disperse

Yellow 49
54824-37-2 Not specified ≤ 75 50 Allergenic

Basic Red 9 569-61-9 50 Not specified Not detected Carcinogenic

Basic Violet 3 548-62-9 50 Not specified Not detected Carcinogenic

Note: "Not specified" indicates that the dye is not explicitly listed in the specific regulation for a

general restriction, though it may be covered under broader categories like azo dyes. "Not

detected" implies the substance should not be present at the analytical detection limit.

Performance Comparison: Allergenic Dyes vs. Safer
Alternatives
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The selection of dyes in the textile industry is a balance between performance, cost, and safety.

While allergenic disperse dyes have been valued for their dyeing properties on synthetic fibers,

the industry is increasingly adopting safer alternatives.

Table 3: Performance Characteristics of Allergenic Dyes vs. Alternatives

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Performance Metric
Allergenic Disperse
Dyes (e.g.,
Disperse Blue 35)

Safer Alternatives
(e.g., other
disperse dyes,
natural dyes)

Supporting
Data/Observations

Color Fastness to

Washing

Generally good to

excellent.

Varies. Some modern

synthetic alternatives

like Disperse Blue 56,

79, and 183 show

comparable or even

superior wash

fastness to Disperse

Blue 35. Natural dyes

often exhibit lower

wash fastness, though

this can be improved

with mordants.

Color Fastness to

Light
Moderate to good.

Varies. Some

alternatives offer

improved light

fastness. Certain

natural pigments have

demonstrated superior

lightfastness

compared to some

commercial dyes.

Dyeing Efficiency &

Color Yield

High efficiency on

polyester fibers.

Modern alternatives

are designed for high

efficiency on synthetic

fibers. Natural dyes

may have lower color

yields and require

specific dyeing

conditions.

The textile industry

continues to develop

high-performance,

non-allergenic dyes to

match the efficiency of

older, problematic

dyes.

Cost-Effectiveness Generally low cost. The cost of

alternatives can be

Increasing regulatory

pressure and
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higher, which has

been a barrier to their

widespread adoption.

Natural dyes can also

be more expensive

due to raw material

sourcing and

processing.

consumer demand for

sustainable and safe

products are driving

down the cost of

alternatives.

Experimental Protocols for Key Analyses
The detection and quantification of restricted disperse dyes in textiles are performed using

standardized analytical methods.

1. Determination of Disperse Dyes in Textiles (DIN 54231)

This German standard is a widely referenced method for the detection of disperse dyes.

Principle: The textile sample is subjected to an extraction process using a suitable solvent

(e.g., methanol or a mixture of methanol and dichloromethane) to dissolve the disperse dyes.

The resulting extract is then analyzed to identify and quantify the specific dyes.

Methodology:

Sample Preparation: A representative sample of the dyed textile is accurately weighed.

Extraction: The sample is placed in an extraction thimble and extracted with the chosen

solvent in a Soxhlet apparatus or using ultrasonic extraction.

Analysis: The extract is concentrated and analyzed using chromatographic techniques.

Thin-Layer Chromatography (TLC): Often used for initial screening to identify the

presence of restricted dyes by comparing the retention factor (Rf) values of spots with

those of standard reference dyes.

High-Performance Liquid Chromatography (HPLC) with Diode-Array Detection (DAD) or

Mass Spectrometry (MS): Used for confirmation and quantification. The retention times
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and UV-Vis spectra (for DAD) or mass-to-charge ratio (for MS) of the peaks in the

sample extract are compared with those of known standards.

Quantification: The concentration of each identified dye is calculated based on a

calibration curve generated from standard solutions of known concentrations.

2. Quantitative Analysis of Disperse Dyes by LC-MS (SATRA TM459)

This method is specifically designed for the quantitative analysis of disperse dyes using a more

sensitive and specific technique.

Principle: This method utilizes liquid chromatography coupled with tandem mass

spectrometry (LC-MS/MS) for the highly selective and sensitive quantification of target

disperse dyes.

Methodology:

Extraction: A textile sample is extracted with methanol using ultrasonic agitation.

Filtration: The extract is filtered to remove any solid particles.

LC-MS/MS Analysis: The filtered extract is injected into the LC-MS/MS system. The

system separates the individual dyes, and the mass spectrometer detects and quantifies

them based on their specific parent and daughter ion transitions (Multiple Reaction

Monitoring - MRM).

Calculation: The concentration of each disperse dye in the material is calculated in mg/kg.

Mandatory Visualizations
Signaling Pathway for Allergic Contact Dermatitis (ACD)

The diagram below illustrates the key events in the sensitization and elicitation phases of

allergic contact dermatitis induced by disperse dyes, which act as haptens.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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